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Compound of Interest

Compound Name: 3,3-Dimethylhexane

Cat. No.: B1196316 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 3,3-Dimethylhexane, a branched alkane

with emerging potential in various scientific research fields. While its applications are still being

explored, its presence in natural extracts with known biological activities and its unique physical

properties make it a compound of interest. This document outlines its fundamental properties,

synthesis and extraction methodologies, and detailed protocols for investigating its potential

applications in bioremediation, antioxidant studies, and insecticidal development.

Core Properties of 3,3-Dimethylhexane
3,3-Dimethylhexane is a colorless, odorless liquid and an isomer of octane.[1][2] Its branched

structure influences its physical and chemical characteristics, distinguishing it from its straight-

chain counterpart.[1] A summary of its key physicochemical properties is presented below.
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Property Value Reference(s)

Molecular Formula C₈H₁₈ [2][3]

Molecular Weight 114.23 g/mol [3]

CAS Number 563-16-6 [3]

Appearance Colorless liquid [2][3]

Odor Odorless [2]

Boiling Point 111.90 °C [2][3]

Melting Point -126.1 °C [2][3]

Density ~0.71 g/cm³ [4]

Flash Point 7 °C (45 °F) [2]

Vapor Pressure 28.6 mmHg at 25 °C [3]

Solubility

Soluble in non-polar solvents

(e.g., hexane, benzene);

poorly soluble in polar solvents

(e.g., water).

[1]

SMILES CCCC(C)(C)CC [3][5]

InChI
InChI=1S/C8H18/c1-5-7-

8(3,4)6-2/h5-7H2,1-4H3
[3][5]

Synthesis and Extraction Methodologies
Laboratory-Scale Chemical Synthesis
While several industrial methods like alkylation and hydrocracking exist, a laboratory-scale

synthesis can be achieved through a Grignard reaction, a versatile method for forming carbon-

carbon bonds.[2][5] This representative protocol outlines the synthesis of 3,3-dimethylhexane
from 3-pentanone and an ethyl Grignard reagent, followed by reduction.

Experimental Protocol: Grignard-based Synthesis of 3,3-Dimethylhexane
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Objective: To synthesize 3,3-dimethyl-3-hexanol via a Grignard reaction, followed by its

reduction to 3,3-dimethylhexane.

Materials:

Magnesium turnings

Ethyl bromide

Anhydrous diethyl ether

3-Pentanone

Iodine crystal (as initiator)

Anhydrous Sodium Sulfate (Na₂SO₄)

Saturated aqueous ammonium chloride (NH₄Cl) solution

Concentrated Hydrochloric Acid (HCl)

Zinc dust (Zn)

Round-bottom flasks, reflux condenser, dropping funnel, heating mantle, separatory funnel,

distillation apparatus

Methodology:

Part 1: Preparation of Ethylmagnesium Bromide (Grignard Reagent)

Set up a flame-dried 250 mL three-neck round-bottom flask equipped with a reflux

condenser, a dropping funnel, and a nitrogen inlet. Ensure all glassware is perfectly dry.

Place magnesium turnings (e.g., 2.4 g, 0.1 mol) in the flask.

Add a small crystal of iodine to the flask to help initiate the reaction.

In the dropping funnel, place a solution of ethyl bromide (e.g., 10.9 g, 0.1 mol) in 50 mL of

anhydrous diethyl ether.
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Add a small amount of the ethyl bromide solution to the magnesium. If the reaction does not

start (indicated by bubbling and heat), gently warm the flask.

Once the reaction begins, add the remaining ethyl bromide solution dropwise at a rate that

maintains a gentle reflux.

After the addition is complete, reflux the mixture for an additional 30 minutes to ensure

complete reaction. The solution should be grayish and cloudy.

Part 2: Reaction with 3-Pentanone

Cool the Grignard reagent solution in an ice bath.

Prepare a solution of 3-pentanone (e.g., 8.6 g, 0.1 mol) in 30 mL of anhydrous diethyl ether

and place it in the dropping funnel.

Add the 3-pentanone solution dropwise to the stirred, cooled Grignard reagent.

After the addition is complete, remove the ice bath and stir the mixture at room temperature

for 1 hour.

Part 3: Work-up and Isolation of 3,3-Dimethyl-3-hexanol

Cool the reaction mixture in an ice bath and slowly quench it by the dropwise addition of 50

mL of saturated aqueous NH₄Cl solution.

Transfer the mixture to a separatory funnel. Separate the ether layer.

Extract the aqueous layer twice with 20 mL portions of diethyl ether.

Combine all organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

Filter off the drying agent and remove the ether by rotary evaporation to yield crude 3,3-

dimethyl-3-hexanol.

Part 4: Reduction to 3,3-Dimethylhexane (Clemmensen Reduction)

In a round-bottom flask, add the crude 3,3-dimethyl-3-hexanol from the previous step.
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Add amalgamated zinc, prepared by stirring zinc dust (e.g., 20 g) with a 5% mercuric

chloride solution, followed by decanting and washing with water.

Add concentrated hydrochloric acid (e.g., 50 mL).

Heat the mixture under reflux for several hours.

After cooling, separate the organic layer. Wash it with water, then with a sodium bicarbonate

solution, and finally with water again.

Dry the organic layer over anhydrous Na₂SO₄.

Purify the final product by fractional distillation, collecting the fraction boiling around 112 °C.
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Part 1: Grignard Reagent Formation

Part 2 & 3: Alcohol Synthesis & Work-up

Part 4: Reduction & Purification

Ethyl Bromide
(in Anhydrous Ether)

Ethylmagnesium Bromide
(Grignard Reagent)

Add dropwise

Magnesium Turnings

Reacts with

Reaction Mixture

3-Pentanone
(in Anhydrous Ether)

Quench with
sat. NH4Cl (aq)

Extract with Ether
& Dry

Crude 3,3-Dimethyl-3-hexanol

Clemmensen Reduction
(Zn(Hg), conc. HCl)

Wash & Dry

Fractional Distillation

Pure 3,3-Dimethylhexane
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Preparation

Supercritical Fluid Extraction (SFE)

Collection & Analysis

Cinnamon Bark

Grind & Dry

Load into
Extraction Vessel

Dynamic Extraction

Liquid CO₂

High-Pressure Pump

Heater

Supercritical CO₂

(e.g., 70°C, 24 MPa)

Pressure Reduction
(Separator)

Gaseous CO₂

(Recycled)
Crude Extract Oil

GC-MS Analysis

Quantified 3,3-Dimethylhexane
(e.g., 10.6% of extract)
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Biomass Preparation

Biosorption Experiment

Analysis & Calculation

Cyanobacteria Culture
(e.g., Anabaena sp.)

Harvest & Wash Biomass

Inoculate with Biomass

Prepare Heavy Metal Solution
(e.g., 10 mg/L Pb²⁺, pH 5)

Incubate with Agitation

Separate Biomass
(Centrifugation)

Supernatant

Measure Final Metal Conc.
(AAS / ICP)

Calculate Removal %
& Uptake Capacity (q)

Biosorption Efficiency
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Preparation

Reaction & Measurement Data Analysis

Prepare DPPH Solution
(in Methanol)

Mix Sample/Control
with DPPH Solution

Prepare Serial Dilutions
of 3,3-Dimethylhexane

Prepare Positive Control
(e.g., Ascorbic Acid)

Incubate in Dark
(30 min)

Measure Absorbance
at ~517 nm

Calculate % Scavenging
for each concentration

Plot % Scavenging
vs. Concentration

Determine IC₅₀ Value
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Preparation

Topical Application & Incubation

Analysis

Prepare Serial Dilutions
of 3,3-Dimethylhexane in Acetone

Apply 1 µL of Solution
to Dorsal Thorax

Immobilize Test Insects
(e.g., T. castaneum)

Incubate in Petri Dishes
(24-48 hours)

Assess Mortality

Correct for Control Mortality
(Abbott's Formula)

Probit Analysis

Determine LD₅₀ Value
(µg / insect)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.benchchem.com/product/b1196316?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/IC50-values-of-the-antioxidant-activity-test-using-DPPH-method_tbl1_332516555
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Grignard_Reagent_Application_in_Branched_Alkane_Synthesis.pdf
http://orgsyn.org/demo.aspx?prep=v86p0081
https://www.researchgate.net/publication/367193512_Algae-Based_Biosorbent_for_Removal_of_Heavy_Metals
https://pmc.ncbi.nlm.nih.gov/articles/PMC8851847/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8851847/
https://www.benchchem.com/product/b1196316#potential-research-applications-of-3-3-dimethylhexane
https://www.benchchem.com/product/b1196316#potential-research-applications-of-3-3-dimethylhexane
https://www.benchchem.com/product/b1196316#potential-research-applications-of-3-3-dimethylhexane
https://www.benchchem.com/product/b1196316#potential-research-applications-of-3-3-dimethylhexane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1196316?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196316?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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